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Compound of Interest

Compound Name: Garcinone C

Cat. No.: B566283 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Garcinone C, a xanthone compound utilized in various research applications. Adherence to

these procedures is critical for maintaining a safe laboratory environment and ensuring

compliance with environmental regulations.

I. Understanding Garcinone C: Properties and
Safety Profile
Garcinone C is a naturally derived compound with a low toxicity profile. However, as with any

chemical substance, appropriate handling and disposal are paramount. Below is a summary of

its key chemical and physical properties.

Table 1: Chemical and Physical Properties of Garcinone C
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Property Value Source

Molecular Formula C₂₃H₂₆O₇ [1][2]

Molecular Weight 414.45 g/mol [1][3]

Appearance Solid [1][3]

Solubility Soluble in DMSO (≥80 mg/mL) [3]

Storage Temperature -20°C [3][4]

CAS Number 76996-27-5 [1][2][3]

II. Step-by-Step Disposal Procedures for Garcinone
C
The appropriate disposal method for Garcinone C and its associated waste depends on its

form (solid or in solution) and the regulations specific to your institution and locality. The

following steps provide a general guideline.

Step 1: Waste Characterization

Before disposal, it is crucial to characterize the waste. While Garcinone C is considered to

have low toxicity, it is essential to consult your institution's Environmental Health and Safety

(EHS) department to confirm whether it is classified as hazardous waste under local and

federal regulations.

Step 2: Disposal of Unused or Expired Solid Garcinone C

Segregation: Keep solid Garcinone C waste separate from other chemical waste streams.

Containerization: Place the solid waste in a clearly labeled, sealed container. The original

container is ideal if it is in good condition.

Labeling: Label the container as "Garcinone C Waste" and include the quantity.

Contact EHS: Arrange for pickup and disposal through your institution's EHS-approved

waste management program.
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Step 3: Disposal of Garcinone C Solutions

The disposal of Garcinone C solutions depends on the solvent used.

Aqueous Solutions: For dilute aqueous solutions of Garcinone C that are not considered

hazardous, disposal down the sanitary sewer may be permissible. However, this is subject to

institutional and local wastewater regulations.

Neutralization: Ensure the pH of the solution is between 6.0 and 8.0 before disposal.

Dilution: Flush the drain with a copious amount of water (at least 20 times the volume of

the solution) during and after disposal.

Organic Solvent Solutions: Solutions of Garcinone C in organic solvents (e.g., DMSO) must

be treated as hazardous waste.

Collection: Collect the waste solution in a designated, compatible, and properly sealed

hazardous waste container.

Segregation: Do not mix with other incompatible waste streams.

Labeling: Clearly label the container with "Hazardous Waste," the full chemical names of

the contents (e.g., "Garcinone C in DMSO"), and the approximate concentrations.

EHS Pickup: Arrange for disposal through your institution's EHS department.

Step 4: Disposal of Contaminated Labware

Solid Waste: Items such as gloves, paper towels, and weigh boats with trace amounts of

solid Garcinone C should be placed in a designated solid chemical waste container for

incineration.

Sharps: Needles, syringes, or other sharps contaminated with Garcinone C solutions should

be disposed of in a designated, puncture-resistant sharps container for hazardous waste.

Glassware:
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Decontamination: Rinse glassware that has come into contact with Garcinone C three

times with an appropriate solvent.

Rinsate Collection: The first rinse should be collected and disposed of as hazardous

waste. Subsequent rinses of glassware that held non-hazardous solutions may be

disposable down the drain, pending local regulations.

Disposal: Once decontaminated, the glassware can be washed and reused or disposed of

in a broken glass container.

III. Experimental Workflow for Garcinone C Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Garcinone C waste.
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Caption: Decision workflow for the proper disposal of Garcinone C waste.
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Disclaimer: This document provides general guidance. Always consult your institution's specific

safety and disposal protocols and comply with all local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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